Thian-2-YL acetate

Specification

• CAS No.: 14711-62-7
• Molecular Formula: C7H12O2S
• Molecular Weight: 160.24 g/mol
• IUPAC Name: thian-2-yl acetate
• Standard InChI: InChI=1S/C7H12O2S/c1-6(8)9-7-4-2-3-5-10-7/h7H,2-5H2,1H3
• Standard InChI Key: MFLYPOULZJHAIE-UHFFFAOYSA-N
• SMILES: CC(=O)OC1CCCCS1
• Canonical SMILES: CC(=O)OC1CCCCS1

Introduction

Thian-2-yl acetate (CAS 14711-62-7) is a sulfur-containing cyclic ester with potential applications in pharmaceutical and organic chemistry research. This compound features a six-membered thiane ring substituted with an acetate group at the 2-position, giving it distinct chemical and biological properties. Below is a comprehensive analysis of its characteristics, synthesis, and research relevance.

Synthesis Methods

The compound is typically synthesized via esterification reactions:

• Acid-catalyzed esterification: Reacting thian-2-ol with acetic acid or acetyl chloride in the presence of an acid catalyst.

• Transesterification: Using acetic anhydride or other acetyl donors under controlled conditions.

Research Findings

Recent studies highlight its role as a synthetic intermediate:

• Pharmaceutical intermediates: Used in synthesizing modified thiane derivatives for drug discovery.

• Structural analogs: Derivatives like (3,4,5,6-tetraacetyloxythian-2-yl)methyl acetate (CAS 10470-80-1) have been explored for anti-inflammatory properties.

Property	Value	Source
Molecular Formula	C₇H₁₂O₂S
Molecular Weight	160.24 g/mol
Boiling Point	Not reported	–
Density	Not reported	–
Key Synonyms	Tetrahydro-2H-thiopyran-2-yl acetate